An In-depth Technical Guide to Milbemycin A3 Oxime: Chemical Structure, Properties, and Biological Activity
An In-depth Technical Guide to Milbemycin A3 Oxime: Chemical Structure, Properties, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of milbemycin A3 oxime, a semi-synthetic macrocyclic lactone and a key component of the broad-spectrum antiparasitic agent, milbemycin oxime. This document details its chemical structure, physicochemical properties, synthesis, and mechanism of action, offering valuable information for professionals in chemical and pharmaceutical research.
Core Chemical and Physical Properties
Milbemycin A3 oxime is a derivative of milbemycin A3, a natural product of the fermentation of Streptomyces hygroscopicus subsp. aureolacrimosus.[1] It is formed through a two-step semi-synthetic process involving oxidation followed by oximation.[2] While it is the minor component of the veterinary drug milbemycin oxime, its properties are crucial to the overall activity of the mixture.
Data Presentation: Physicochemical Properties of Milbemycin A3 Oxime
The following table summarizes the key quantitative and qualitative data for milbemycin A3 oxime.
| Property | Value | Source(s) |
| IUPAC Name | (1R,4S,5'S,6R,6'R,8R,10Z,13R,14Z,20R,21E,24S)-24-hydroxy-21-hydroxyimino-5',6',11,13,22-pentamethylspiro[3,7,19-trioxatetracyclo[15.6.1.1⁴,⁸.0²⁰,²⁴]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one | [3] |
| CAS Number | 114177-14-9 | [4] |
| Molecular Formula | C₃₁H₄₃NO₇ | [3] |
| Molecular Weight | 541.7 g/mol | [1][3] |
| Appearance | White to light yellow crystalline solid | [1][5] |
| Purity | Typically >95% by HPLC | [2][5] |
| Solubility | Soluble in ethanol, methanol (B129727), DMF, and DMSO.[2] Poor water solubility. | [2] |
| DMF: ~30 mg/mL | [5] | |
| DMSO: ~30 mg/mL | [5] | |
| Ethanol: ~30 mg/mL | [5] | |
| UV Maximum (λmax) | 245-246 nm | [5] |
| Storage Conditions | -20°C for long-term stability | [5] |
| Computed XLogP3 | 4.1 | [3] |
Chemical Structure and Synthesis
The complex macrocyclic structure of milbemycin A3 oxime is fundamental to its biological activity.
Chemical Structure Diagram
Caption: Chemical structure of Milbemycin A3 Oxime.
Experimental Protocols
Detailed methodologies are critical for the replication and advancement of research. The following sections provide representative protocols for the synthesis and analysis of milbemycin A3 oxime.
Representative Synthesis Protocol
Milbemycin A3 oxime is synthesized from its precursor, milbemycin A3, via a two-step process. The following protocol is a representative method based on established patent literature.
Step 1: Oxidation of Milbemycin A3 to 5-keto-milbemycin A3
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Dissolution: Milbemycin A3 is dissolved in a suitable organic solvent, such as dichloromethane.
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Catalysis: A catalyst, such as a piperidine (B6355638) nitrogen oxygen free radical (e.g., TEMPO), and a catalyst promoter are added to the solution.
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Oxidation: An oxidizing agent, for instance, sodium hypochlorite (B82951) solution with a pH maintained between 8.5 and 11.5, is added dropwise to the reaction mixture.
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Temperature Control: The reaction is maintained at a controlled temperature, typically between -5°C and 15°C.
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Monitoring and Quenching: The reaction progress is monitored by thin-layer chromatography (TLC) or HPLC. Upon completion, the reaction is quenched.
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Work-up: The organic phase is separated, washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude intermediate, 5-keto-milbemycin A3.
Step 2: Oximation of 5-keto-milbemycin A3
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Dissolution: The crude 5-keto-milbemycin A3 is dissolved in a mixture of solvents, typically methanol and 1,4-dioxane.
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Oximation Agent: An oximation agent, hydroxylamine (B1172632) hydrochloride, is added to the solution. The mass ratio of hydroxylamine hydrochloride to the milbemycin ketone intermediate is generally between 1:1 and 1.5:1.
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Reaction Conditions: The reaction is stirred at a temperature of 25-35°C for 10 to 20 hours until completion, as monitored by HPLC.
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Purification: The reaction mixture is concentrated, and the resulting crude milbemycin A3 oxime is purified. This is often achieved through extraction followed by crystallization from a suitable solvent system (e.g., trichloromethane and n-heptane) to yield the final product.
Experimental Workflow: Synthesis
Caption: Representative workflow for the synthesis of Milbemycin A3 Oxime.
Purity Determination by High-Performance Liquid Chromatography (HPLC)
A stability-indicating reversed-phase HPLC method is essential for the quality control and analysis of milbemycin oxime and its components.
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Instrumentation: A standard HPLC system equipped with a UV detector.
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Column: Supelco Ascentis Express C18 (100 mm × 3.0 mm, 2.7 µm particle size) or equivalent.
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Mobile Phase: An isocratic mobile phase composed of 30% (v/v) 0.05% phosphoric acid in water and 70% (v/v) of a methanol and acetonitrile (B52724) mixture (6:4, v/v).
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Flow Rate: 0.5 mL/min.
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Column Temperature: 50°C.
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Detection Wavelength: 244 nm.
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Injection Volume: 6 µL.
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Sample Preparation: A stock solution is prepared by accurately weighing and dissolving the sample in a suitable diluent (e.g., methanol or acetonitrile) to a known concentration.
This method has been shown to effectively separate milbemycin oxime from its related impurities and degradation products.
Mechanism of Action
Milbemycin A3 oxime, like other milbemycins and avermectins, exerts its antiparasitic effect by targeting the nervous system of invertebrates.[2]
The primary molecular target is the glutamate-gated chloride channel (GluCl) , which is found in the neurons and pharyngeal muscle cells of nematodes and arthropods.[1]
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Binding: Milbemycin A3 oxime binds to the GluCls at a site distinct from that of the endogenous ligand, glutamate (B1630785).
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Channel Opening: This binding potentiates the effect of glutamate and can directly open the chloride channels, locking them in an open state.
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Chloride Influx: The opening of these channels leads to an increased influx of chloride ions (Cl⁻) into the cell.
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Hyperpolarization: The influx of negatively charged chloride ions causes hyperpolarization of the cell membrane.
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Paralysis and Death: This hyperpolarization makes the neuron or muscle cell less excitable, inhibiting the transmission of nerve signals. This ultimately leads to flaccid paralysis and the death of the parasite.[1]
This mechanism provides a high degree of selective toxicity, as vertebrates primarily use GABA-gated chloride channels in the central nervous system, to which milbemycins have a much lower affinity.
Signaling Pathway Diagram
Caption: Mechanism of action of Milbemycin A3 Oxime on invertebrate neurons.
